Cas no 6768-21-4 (Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester)

Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester structure
6768-21-4 structure
Product Name:Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester
CAS No:6768-21-4
MF:C14H15ClO4
MW:282.719503641129
CID:1721036
PubChem ID:367434
Update Time:2025-04-21

Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester
    • (m-Chlorobenzylidene)malonic acid diethyl ester
    • diethyl 2-[(3-chlorophenyl)methylidene]propanedioate
    • ASZSQVRNXYEROB-UHFFFAOYSA-N
    • SCHEMBL11823592
    • Diethyl 2-(3-chlorobenzylidene)malonate #
    • Diethyl 2-(3-chlorobenzylidene)malonate
    • NSC637155
    • DTXSID80327207
    • Malonic acid, (m-chlorobenzylidene)-, diethyl ester
    • NSC-637155
    • diethyl 2-[(3-chlorophenyl)methylene]propanedioate
    • 6768-21-4
    • Inchi: 1S/C14H15ClO4/c1-3-18-13(16)12(14(17)19-4-2)9-10-6-5-7-11(15)8-10/h5-9H,3-4H2,1-2H3
    • InChI Key: ASZSQVRNXYEROB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

  • Exact Mass: 282.06595
  • Monoisotopic Mass: 282.0658866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

Propanedioic acid, [(3-chlorophenyl)methylene]-, diethyl ester Related Literature

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